Cas no 2172542-59-3 (2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172542-59-3
• MF: C₉H₁₂F₂N₄O₂
• MW: 246.213988304138
• CID: 5944906
• PubChem ID: 165733377
• Update Time: 2025-05-24

2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598544
• 2172542-59-3

• Inchi： 1S/C9H12F2N4O2/c1-17-4-8-7(2-3-12)13-14-15(8)5-9(10,11)6-16/h16H,2,4-6H2,1H3
• InChI Key： RRLKKLOMJJYFJK-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1C(COC)=C(CC#N)N=N1)F

Computed Properties

• Exact Mass: 246.09283196g/mol
• Monoisotopic Mass: 246.09283196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172542-59-3)

The compound 2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172542-59-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and difluoro-hydroxypropyl moiety, makes it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile has surged due to their versatility in medicinal chemistry. The triazole ring, in particular, is known for its stability and ability to form hydrogen bonds, which are critical for interactions with biological targets. This compound's methoxymethyl and acetonitrile groups further enhance its reactivity, making it a valuable intermediate for synthesizing novel therapeutics.

One of the most searched questions in the field of organic chemistry is: "What are the applications of triazole derivatives in drug development?" This compound addresses this query by offering a scaffold for designing inhibitors of enzymes like kinases and proteases, which are pivotal in treating diseases such as cancer and viral infections. Its difluoro-hydroxypropyl side chain also contributes to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability.

From an industrial perspective, CAS No. 2172542-59-3 is being explored for its role in green chemistry initiatives. The push for sustainable synthesis methods has led to increased interest in compounds that can be derived from eco-friendly processes. Researchers are investigating whether this molecule can be produced using catalytic methods or biocatalysis, aligning with global trends toward reducing environmental impact.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of fluorinated compounds. The presence of difluoro groups in 2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile is particularly noteworthy, as fluorine atoms often enhance binding affinity and bioavailability. This has led to a surge in studies focusing on how subtle modifications to its structure could yield derivatives with improved efficacy.

In summary, 2-1-(2,2-difluoro-3-hydroxypropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a cutting-edge example of how molecular design can address contemporary challenges in chemistry and biology. Its potential applications span from pharmaceuticals to agrochemicals, making it a compound of great interest for future research and development.